2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[6-(4-imidazol-1-ylphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C22H17N5O3S/c28-21(24-16-3-7-19-20(11-16)30-14-29-19)12-31-22-8-6-18(25-26-22)15-1-4-17(5-2-15)27-10-9-23-13-27/h1-11,13H,12,14H2,(H,24,28)
• InChI Key: HIMHNHXIWMUNKZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NN=C(C=C3)C4=CC=C(C=C4)N5C=CN=C5
• Molecular Formula: C22H17N5O3S
• Molecular Weight: 431.5 g/mol
• CAS No.: 905668-97-5

Description

The compound contains several functional groups including an imidazole ring, a pyridazine ring, a thioether group, and a benzo[d][1,3]dioxol-5-yl group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities.

Molecular Structure Analysis

The presence of multiple aromatic rings (imidazole, pyridazine, and benzodioxole) could contribute to the compound’s stability and may influence its interactions with other molecules. The thioether group could potentially act as a linker between different parts of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the imidazole ring can act as a nucleophile in substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of aromatic rings could increase its hydrophobicity, while the thioether group could influence its reactivity.

Scientific Research Applications

Antibacterial Agents

• A study reported the synthesis of derivatives similar to the specified compound, highlighting their significant antibacterial activity. This research suggests the potential use of these compounds in developing new antibacterial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antitumor Activity

• Research involving similar compounds demonstrated considerable antitumor activity against certain cancer cell lines, indicating the potential of these compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Antioxidant Agents

• Another study synthesized compounds closely related to the specified compound, finding them to have potent antimicrobial and antioxidant activities. This highlights their potential application in treating microbial infections and as antioxidants (Naraboli & Biradar, 2017).

Antimicrobial Studies

• Further research into similar compounds showed that they exhibit antimicrobial properties, suggesting their utility in combating microbial infections (Khairwar, Mishra, & Singh, 2021).

Acyl-CoA: Cholesterol O-Acyltransferase-1 Inhibitor

• A compound closely related to the one was identified as a potent inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which is implicated in several diseases. This suggests potential therapeutic applications in diseases involving ACAT overexpression (Shibuya et al., 2018).

Mechanism of Action

Target of Action

The presence of theimidazole group suggests that it may interact with various enzymes and receptors in the body . Imidazoles are known to be key components in functional molecules used in a diverse range of applications, including pharmaceuticals .

Mode of Action

The exact mode of action of this compound is currently unknown. The imidazole group in the compound could potentially interact with its targets, leading to changes in their function

Biochemical Pathways

Imidazole-containing compounds are known to be involved in a wide range of biochemical processes .

Pharmacokinetics

The presence of the imidazole group could potentially influence these properties, as imidazoles are known to have diverse applications in pharmaceuticals .

Result of Action

Given the presence of the imidazole group, it is likely that the compound could have a range of effects depending on the specific targets it interacts with .